Cas no 1804886-63-2 (Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)-)

• Product Name: Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)-
• CAS No: 1804886-63-2
• MF: C₈H₇F₃OS
• MW: 208.200791597366
• CID: 6793804
• PubChem ID: 130849249
• Update Time: 2025-10-29

Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• LSRUCVNXVLPZDQ-UHFFFAOYSA-N
• DTXSID601213341
• 1804886-63-2
• (3-(Difluoromethoxy)-5-fluorophenyl)(methyl)sulfane
• Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)-
• MFCD28789726
• 1-(Difluoromethoxy)-3-fluoro-5-methylsulfanylbenzene
• SCHEMBL23119466

• Inchi： 1S/C8H7F3OS/c1-13-7-3-5(9)2-6(4-7)12-8(10)11/h2-4,8H,1H3
• InChI Key： LSRUCVNXVLPZDQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(=CC(=C1)OC(F)F)F

Computed Properties

• Exact Mass: 208.01697050g/mol
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.5Ų

Additional information on Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)-

Recent Advances in the Study of Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)- (CAS: 1804886-63-2) and Its Applications in Chemical Biology and Medicine

The compound Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)- (CAS: 1804886-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the role of 1804886-63-2 as a key intermediate in the synthesis of novel fluorinated and sulfur-containing bioactive molecules. Its structural motif, featuring both difluoromethoxy and methylthio groups, has been shown to enhance metabolic stability and improve membrane permeability, making it a promising candidate for drug development. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting kinases and proteases involved in inflammatory and oncogenic pathways.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a selective inhibitor of a specific kinase implicated in autoimmune disorders. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism of 1804886-63-2, revealing high affinity and specificity for the target enzyme. These findings suggest potential applications in the treatment of diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its therapeutic potential, recent research has also investigated the compound's role in chemical biology as a versatile building block for the synthesis of more complex molecules. A 2024 study in ACS Chemical Biology reported the successful incorporation of 1804886-63-2 into a series of fluorinated probes for imaging and tracking cellular processes. The study underscored the compound's utility in enhancing the stability and fluorescence properties of these probes, enabling more accurate and prolonged imaging of intracellular targets.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on 1804886-63-2. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. For instance, a recent preprint in Bioorganic & Medicinal Chemistry Letters (2024) proposed a series of analogs with improved solubility and reduced off-target effects, paving the way for further preclinical evaluation.

In conclusion, Benzene, 1-(difluoromethoxy)-3-fluoro-5-(methylthio)- (CAS: 1804886-63-2) represents a valuable scaffold in the development of novel therapeutic agents and chemical tools. Its unique combination of fluorinated and sulfur-containing functional groups offers distinct advantages in drug design and biological applications. Future research is expected to expand its utility, particularly in targeted therapies and diagnostic imaging, while addressing current limitations to facilitate clinical translation.